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Application Notes
Introduction to Cummingtonite Geothermobarometry

Cummingtonite, a monoclinic amphibole with the general formula (Mg,Fe?*)7Sis022(OH)2, is a
key mineral in metamorphic petrology. Its stability and composition are sensitive to changes in
pressure (P) and temperature (T), making it a valuable tool for geothermobarometry.[1][2] This
technique involves analyzing the chemical composition of cummingtonite and its coexisting
minerals to determine the P-T conditions under which a metamorphic rock formed.
Cummingtonite is typically found in metamorphosed magnesium-rich rocks, such as
amphibolites and metaironstones.[2][3] Its full stability range is estimated to be between 400-
800°C and pressures from less than 1 kbar up to 15 kbar.[1][2]

The principle of cummingtonite geothermobarometry relies on the predictable partitioning of
elements between cummingtonite and other minerals in equilibrium. As temperature and
pressure change, the distribution of elements like Fe2*, Mg, Ca, and Al between coexisting
mineral phases adjusts to maintain thermodynamic equilibrium. By measuring these elemental
distributions, the peak metamorphic conditions can be quantified.

Key Mineral Assemblages

The application of cummingtonite as a geothermobarometer is dependent on the specific
mineral assemblage present in the rock. Key assemblages include:
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o Cummingtonite-Hornblende: The partitioning of Fe-Mg and Ca between coexisting
cummingtonite and hornblende is sensitive to temperature. This pair is often used for
geothermometry in amphibolites.[4]

o Cummingtonite-Actinolite: The solvus between cummingtonite and actinolite is
temperature-dependent, making this pair a useful geothermometer.[5][6]

o Cummingtonite-Garnet-Plagioclase-Quartz: This assemblage can be used for
geobarometry, as the aluminum content of cummingtonite in equilibrium with garnet,
plagioclase, and quartz is a function of pressure.[7]

o Cummingtonite-Orthopyroxene-Quartz: The presence of this assemblage generally
indicates higher temperatures and pressures.[1][2][7]

o Cummingtonite-Olivine-Quartz: This paragenesis is typically restricted to pressures below
10 kbar and temperatures below 740°C.[1][2]

Principles of Geothermometry and Geobarometry

Geothermometry: Most cummingtonite-based geothermometers rely on Fe-Mg exchange
reactions with other ferromagnesian minerals like hornblende, actinolite, or garnet. The
distribution coefficient (K(_D)) for Fe-Mg between the two minerals is a function of temperature.
For example, in the cummingtonite-hornblende pair, as temperature increases, the distribution
of Fe and Mg between the two amphiboles changes in a predictable manner.

Geobarometry: Geobarometers involving cummingtonite often utilize net-transfer reactions
that are sensitive to pressure. These reactions involve a change in the molar volume of the
mineral assemblage. For instance, the aluminum content in amphiboles coexisting with a
pressure-sensitive assemblage like garnet-plagioclase-quartz can be calibrated as a
geobarometer.[4]

Quantitative Data Summary

The following tables summarize experimental data on the stability and composition of
cummingtonite, which are foundational for its use as a geothermobarometer.

Table 1: Experimental Stability of Mn-Cummingtonite
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Temperature Range o
Pressure (kb) °C) Coexisting Phases Reference

Talc, Tephroite, Mn-
0.5 650 - 675 [8]
Pyroxene, Quartz

Talc, Tephroite, Mn-
1.0 650 - 675 [8]
Pyroxene, Quartz

Talc, Tephroite, Mn-
15 650 - 675 [8]
Pyroxene, Quartz

3.0 580 - 640 Mn-Pyroxene, Quartz [8]

>5.0 - No hydrous phases [8]

Table 2: Experimentally Determined P-T Conditions for Cummingtonite-Bearing Assemblages

Pressure Temperature Key
System . Reference
(kbar) (°C) Observations

Wide miscibility
gap between

5 700 - 850 cummingtonite 9]
and Ca-Na

amphiboles.

Cum-Act-
PI(Ano)-Qz-H20

Solvus between
cummingtonite
2 500 - 600 and actinolite is [5]

temperature-

Mg-Fe-Ca
Amphiboles

dependent.

P-T estimated
from Al-in-
hornblende
6.5+0.6 550 - 600 barometry and [4]

cummingtonite-

Calc-silicate

rocks

hornblende

thermometry.
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Experimental Protocols

This section provides a detailed methodology for utilizing cummingtonite
geothermobarometry.

Protocol 1: Sample Selection and Petrographic Analysis

o Field Sampling: Collect fresh, unweathered rock samples representative of the metamorphic
terrane.

e Thin Section Preparation: Prepare standard polished thin sections (30 pum thickness) for
petrographic analysis.

¢ Petrographic Examination:

o Use a polarized light microscope to identify the mineral assemblage, paying close
attention to the presence of cummingtonite and its coexisting phases (e.g., hornblende,
actinolite, garnet, plagioclase, quartz).

o Assess the textural equilibrium of the mineral assemblage. Look for sharp, well-defined
grain boundaries, indicating that the minerals crystallized together under stable conditions.
Avoid samples with significant signs of retrograde metamorphism (e.g., alteration rims,
exsolution lamellae).

o Select samples with appropriate mineral assemblages for the intended
geothermobarometric calculations.

Protocol 2: Electron Probe Microanalysis (EPMA)

o Sample Preparation: Ensure thin sections are properly polished and carbon-coated to
provide a conductive surface for the electron beam.

o EPMA Setup and Calibration:

o Use an electron probe microanalyzer equipped with wavelength-dispersive spectrometers
(WDS).

o Calibrate the instrument using well-characterized natural and synthetic mineral standards.
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o Data Acquisition:

o Analyze the chemical composition of cummingtonite and all coexisting minerals relevant
to the chosen geothermobarometer.

o Typical analytical conditions:
» Accelerating Voltage: 15 kV
= Beam Current: 10-20 nA

= Beam Diameter: 1-5 um (use a focused beam for core analyses and a broader beam for
rim analyses if zoning is present).

o Perform multiple analyses on different grains of the same mineral and at different locations
within single grains (core and rim) to check for chemical zoning.

o Data Reduction:

o Convert raw X-ray counts to elemental weight percentages using a standard correction
procedure (e.g., ZAF or PAP).

Protocol 3: Data Analysis and P-T Calculation

¢ Mineral Formula Calculation:

o From the oxide weight percentages obtained from EPMA, calculate the mineral formulae
for cummingtonite and coexisting phases based on the number of oxygens (e.g., 23
oxygens for amphiboles, 12 for garnet).

o Calculate the mole fractions of the end-member components required for the specific
geothermobarometer (e.g., X({Mg}) and X({Fe}) in garnet and biotite for garnet-biotite
thermometry).

o Application of Geothermobarometers:

o Select the appropriate geothermobarometer calibration based on the mineral assemblage
and the composition of the minerals.
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o For Geothermometry (e.g., Cummingtonite-Hornblende): Use a calibrated thermometer
that relates the Fe-Mg distribution between the two amphiboles to temperature.

o For Geobarometry (e.g., Cummingtonite-Garnet-Plagioclase-Quartz): Use a calibrated
barometer that relates the composition of the minerals (e.g., Al content in amphibole) to
pressure.

e Error Analysis:

o Propagate the analytical uncertainties from the EPMA measurements through the
geothermobarometric calculations to estimate the uncertainty in the final P-T conditions.

Visualizations

Experimental Workflow for Cummingtonite
Geothermobarometry
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Caption: Workflow for determining P-T conditions using cummingtonite.
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Logical Framework for Geothermobarometry
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Caption: Logical relationship of data for P-T estimation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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